Cas no 101578-10-3 (1-Piperazineacetamide,4-methyl-N-1-naphthalenyl-)

• Product Name: 1-Piperazineacetamide,4-methyl-N-1-naphthalenyl-
• CAS No: 101578-10-3
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 170005
• PubChem ID: 384500
• Update Time: 2025-04-19

1-Piperazineacetamide,4-methyl-N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide,4-methyl-N-1-naphthalenyl-
• 2-(4-Methyl-1-piperazinyl)-N-(1-naphthyl)acetamide
• 2-(4-Methylpiperazin-1-yl)-N-(1-naphthyl)acetamide
• 2-(4-Methyl-piperazin-1-yl)-N-naphthalen-1-yl-acetamide
• 101578-10-3
• NCIStruc2_001067
• EU-0043616
• NSC674348
• AKOS000507215
• 1-Piperazineacetamide,4-methyl-N-1-naphthyl-
• NCI674348
• 2-(4-methylpiperazin-1-yl)-N-(naphthalen-1-yl)acetamide
• {2-[1-(4-(4-Methyl)piperazino]-N-1-naphthylacetamide}
• NCGC00014978-02
• NCIStruc1_000918
• NCGC00098078-01
• 2-[1-(4-(4-Methyl)piperazino]-N-1-naphthylacetamide
• CCG-36611
• NSC-674348
• CHEMBL1328802
• NCGC00014978
• NCI60_026366

• Inchi： 1S/C17H21N3O/c1-19-9-11-20(12-10-19)13-17(21)18-16-8-4-6-14-5-2-3-7-15(14)16/h2-8H,9-13H2,1H3,(H,18,21)
• InChI Key： CMTUPMBBIOPRFL-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C)CC1)NC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 283.16863
• Monoisotopic Mass: 283.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 504.8°Cat760mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.637
• PSA: 35.58